Cas no 1217464-18-0 (L-ASPARAGINE-13C4,15N2,D8)
L-ASPARAGINE-13C4,15N2,D8 Chemical and Physical Properties
Names and Identifiers
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- L-ASPARAGINE-13C4,15N2,D8
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- Inchi: 1S/C4H8N2O3/c5-2(4(8)9)1-3(6)7/h2H,1,5H2,(H2,6,7)(H,8,9)/t2-/m0/s1/i1+1D2,2+1D,3+1,4+1,5+1,6+1/hD5
- InChI Key: DCXYFEDJOCDNAF-PYHFAUOHSA-N
- SMILES: [2H][15N]([2H])[13C]([13C]([2H])([2H])[13C@]([2H])([15N]([2H])[2H])[13C](=O)O[2H])=O
L-ASPARAGINE-13C4,15N2,D8 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N0667S-1mg |
L-Asparagine- |
1217464-18-0 | 99% | 1mg |
¥1000 | 2025-04-16 | |
| MedChemExpress | HY-N0667S-5mg |
L-Asparagine- |
1217464-18-0 | 99% | 5mg |
¥2500 | 2025-04-16 | |
| MedChemExpress | HY-N0667S-10mg |
L-Asparagine- |
1217464-18-0 | 99% | 10mg |
¥4200 | 2025-04-16 |
L-ASPARAGINE-13C4,15N2,D8 Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on L-ASPARAGINE-13C4,15N2,D8
L-ASPARAGINE-13C4,15N2,D8: A Comprehensive Overview
L-Asparagine, with the CAS number 1217464-18-0, is a naturally occurring amino acid that plays a crucial role in various biological processes. It is one of the 20 standard amino acids and is essential for protein synthesis. The compound L-ASPARAGINE-13C4,15N2,D8 represents a specific isotopically labeled form of L-asparagine, which is widely used in research and analytical applications due to its unique isotopic composition. This compound is particularly valuable in fields such as metabolomics, proteomics, and stable isotope labeling experiments.
The structure of L-asparagine consists of an alpha-carbon bonded to an amino group (-NH2), a carboxyl group (-COOH), and a side chain (-CONH2). The isotopic labeling in L-ASPARAGINE-13C4,15N2,D8 involves the substitution of specific hydrogen atoms with deuterium (D), carbon atoms with carbon-13 (¹³C), and nitrogen atoms with nitrogen-15 (¹⁵N). This labeling allows researchers to track the compound's behavior in biological systems with high precision. The use of stable isotopes such as ¹³C and ¹⁵N has become a cornerstone in modern biochemical research, enabling detailed studies of metabolic pathways and protein dynamics.
One of the most significant applications of L-ASPARAGINE-13C4,15N2,D8 is in the field of metabolomics. By incorporating this labeled compound into cellular cultures or experimental models, researchers can monitor its uptake, metabolism, and excretion. This approach provides insights into the metabolic fluxes within cells and helps identify key regulatory points in metabolic networks. Recent studies have utilized this technique to investigate the role of asparagine in cancer metabolism, where it has been shown to play a critical role in tumor growth and survival.
In addition to metabolomics, L-ASPARAGINE-13C4,15N2,D8 is also employed in proteomics for the identification and quantification of proteins. Mass spectrometry-based techniques benefit from the use of stable isotopes, as they allow for accurate determination of protein abundance and post-translational modifications. For instance, researchers have used this compound to study the effects of asparagine on protein stability and folding under various physiological conditions.
The synthesis of L-ASPARAGINE-13C4,15N2,D8 involves advanced chemical methods that ensure high purity and isotopic enrichment. These methods often include multi-step reactions with careful control over reaction conditions to achieve the desired isotopic composition. The availability of this compound from reputable suppliers has facilitated its widespread use in academic and industrial research settings.
Recent advancements in stable isotope labeling techniques have further enhanced the utility of L-ASPARAGINE-13C4,15N2,D8. For example, coupling this compound with advanced bioinformatics tools has enabled researchers to perform large-scale metabolomic studies with unprecedented accuracy. These studies have shed light on previously unknown metabolic pathways and provided new targets for therapeutic intervention.
In conclusion, L-ASPARAGINE-13C4,15N2,D8 is a powerful tool for modern biochemical research. Its unique isotopic composition makes it invaluable for studying metabolic pathways, protein dynamics, and cellular processes. As research continues to uncover new insights into the role of asparagine in health and disease, the demand for high-quality isotopically labeled compounds like this one will likely grow. Scientists are encouraged to explore innovative applications of this compound to further advance our understanding of biological systems.
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